4-(1-benzofuran-2-ylcarbonyl)-5-(3-chlorophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H20ClN3O4
• Molecular Weight: 461.9 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-2-(3-chlorophenyl)-4-hydroxy-1-(3-imidazol-1-ylpropyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H20ClN3O4/c26-18-7-3-6-17(13-18)22-21(23(30)20-14-16-5-1-2-8-19(16)33-20)24(31)25(32)29(22)11-4-10-28-12-9-27-15-28/h1-3,5-9,12-15,22,31H,4,10-11H2
• InChI Key: DHNCBYPCIYMLPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)C3=C(C(=O)N(C3C4=CC(=CC=C4)Cl)CCCN5C=CN=C5)O

Description

The compound 4-(1-benzofuran-2-ylcarbonyl)-5-(3-chlorophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one is a pyrrolidinone derivative featuring:

• A 3-chlorophenyl substituent at position 5, introducing steric bulk and electron-withdrawing effects.
• A 3-hydroxy group at position 3, enabling hydrogen bonding.

Its molecular formula is C₂₄H₁₈ClN₃O₄ (calculated), with a molecular weight of 456.88 g/mol. Structural analogs often vary in substituents at positions 4, 5, and the N1 side chain, influencing physicochemical and biological properties.

Preparation Methods

Cyclocondensation Protocol

• Reactants : 3-Chlorophenylglyoxylic acid (1.2 eq) and N-(3-aminopropyl)imidazole (1.0 eq)

• Conditions : Reflux in anhydrous toluene at 110°C for 12 hours under nitrogen.

• Catalyst : p-Toluenesulfonic acid (10 mol%)

• Yield : 68–72% after recrystallization from ethanol/water (3:1).

Critical Parameters :

Factor	Optimal Value	Impact on Yield
Temperature	110–115°C	<100°C: <50%
Solvent Polarity	Toluene (ε = 2.4)	Higher ε: side products
Reaction Time	10–14 hours	>16h: decomposition

Introduction of the 3-Chlorophenyl Group

The 3-chlorophenyl substituent is installed via palladium-catalyzed cross-coupling.

Suzuki-Miyaura Coupling

• Reagents : Pyrrolidinone boronic ester (1.0 eq), 3-chlorophenyl bromide (1.5 eq)

• Catalyst System : Pd(PPh₃)₄ (2 mol%), K₂CO₃ (3.0 eq)

• Solvent : DME/H₂O (4:1)

• Conditions : 80°C, 8 hours.

• Yield : 85% (HPLC purity >98%).

Side Reactions :

• Homocoupling of boronic ester (mitigated by degassing)

• Protodeboronation (controlled via pH adjustment)

Alkylation with Imidazolylpropyl Chain

The imidazolylpropyl group is introduced through nucleophilic substitution.

Two-Step Alkylation Process

• Propyl Chain Installation :

  • Reactants : Pyrrolidinone intermediate (1.0 eq), 1,3-dibromopropane (2.2 eq)

  • Base : K₂CO₃ (3.0 eq)

  • Solvent : DMF, 60°C, 6 hours

  • Conversion : >95% (monitored by TLC).

• Imidazole Coupling :

  • Reactants : Bromopropyl intermediate (1.0 eq), imidazole (1.5 eq)

  • Conditions : DMF, 100°C, 24 hours

  • Yield : 78% after column chromatography (SiO₂, EtOAc/hexane).

Acylation with Benzofuran-2-Carbonyl Chloride

The final acylation step introduces the benzofuran moiety.

Friedel-Crafts Acylation

• Reagents : Benzofuran-2-carbonyl chloride (1.1 eq), AlCl₃ (1.3 eq)

• Solvent : Dichloromethane, 0°C → rt, 4 hours

• Workup : Quench with ice-water, extract with DCM, dry over Na₂SO₄.

• Yield : 82% (mp 214–216°C).

Spectroscopic Validation :

• ¹H NMR (400 MHz, DMSO-d6): δ 8.21 (s, 1H, imidazole), 7.89–7.45 (m, 7H, aromatic), 4.12 (t, 2H, CH₂-imidazole).

• HRMS : m/z calc. for C₂₆H₂₁ClN₃O₄ [M+H]⁺: 488.1243; found: 488.1246.

Comparative Analysis of Synthetic Routes

Three primary routes have been reported:

Route	Key Step	Total Yield	Purity	Cost Index
A	Sequential alkylation → acylation	44%	97%	$$$$
B	Convergent coupling	52%	95%	$$$$$
C	One-pot tandem reaction	38%	91%	$$

Route B, despite higher cost, is preferred for API synthesis due to superior regiocontrol.

Scale-Up Challenges and Mitigation Strategies

• Exothermic Risk in Cyclocondensation :

  • Implement gradual reagent addition

  • Use jacketed reactors with ΔT <5°C/min.

• Pd Catalyst Removal :

  • Treat with activated charcoal (2% w/w)

  • Final Pd content <10 ppm (ICP-MS).

• Polymorphism Control :

  • Recrystallize from ethyl acetate/hexane (1:3)

  • Maintain cooling rate of 0.5°C/min.

Chemical Reactions Analysis

Types of Reactions

4-(1-benzofuran-2-ylcarbonyl)-5-(3-chlorophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace the chlorine atom.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group would yield a ketone, while reduction of the carbonyl group would yield an alcohol.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of this compound is $C_{28}H_{19}ClN_2O_5$ with a molecular weight of approximately 530.98 g/mol. Its structure includes a benzofuran moiety, a chlorophenyl group, and an imidazolyl propyl side chain, which contribute to its biological activities and interactions.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of benzofuran have been studied for their effectiveness against various bacterial strains and fungi. The presence of the imidazole ring is known to enhance the antimicrobial efficacy due to its ability to interact with biological membranes and enzymes .

Anticancer Potential

Compounds containing pyrrolidine structures have shown promise in cancer treatment. The specific compound may inhibit tumor growth by interfering with cellular signaling pathways or inducing apoptosis in cancer cells. Studies have demonstrated that similar compounds can exhibit cytotoxic effects on various cancer cell lines, highlighting the potential for further investigation in anticancer drug development .

Enzyme Inhibition

The compound's ability to inhibit specific enzymes makes it a candidate for drug development targeting diseases associated with enzyme dysregulation. For example, the inhibition of certain kinases or proteases could be beneficial in treating conditions like cancer or inflammatory diseases. The structural features of this compound suggest it may interact effectively with target enzymes .

Neuroprotective Effects

Recent studies have suggested that benzofuran derivatives possess neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease. The compound's ability to cross the blood-brain barrier could enhance its therapeutic applicability in neurological disorders .

Polymer Development

The unique chemical structure allows for the incorporation of this compound into polymer matrices, potentially enhancing the mechanical and thermal properties of materials. Research into polymer composites containing benzofuran derivatives has shown improved durability and resistance to environmental degradation .

Case Studies

Study Reference	Application Focus	Key Findings
	Antimicrobial Activity	Demonstrated significant activity against E. coli and S. aureus strains.
	Anticancer Potential	Induced apoptosis in breast cancer cell lines with IC50 values indicating potency.
	Neuroprotective Effects	Showed reduction in oxidative stress markers in neuronal cell cultures.

Mechanism of Action

The mechanism of action of 4-(1-benzofuran-2-ylcarbonyl)-5-(3-chlorophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to enzymes or receptors, potentially inhibiting or activating their activity. The exact mechanism would depend on the specific biological system being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

Key structural analogs and their modifications are summarized in Table 1 :

Table 1: Structural Modifications in Analogs

Compound ID	Substituent at Position 4	Substituent at Position 5	N1 Side Chain	Key Reference
Target	1-Benzofuran-2-ylcarbonyl	3-Chlorophenyl	3-(1H-Imidazol-1-yl)propyl
20 (Ev1)	4-Methylbenzoyl	4-tert-Butylphenyl	2-Hydroxypropyl
21 (Ev1)	4-Methylbenzoyl	4-Dimethylaminophenyl	2-Hydroxypropyl
Ev7	Benzofuran-2-carbonyl	3-Ethoxyphenyl	3-Morpholin-4-ylpropyl
Ev8	3-Fluoro-4-methoxybenzoyl	2-Fluorophenyl	3-(1H-Imidazol-1-yl)propyl
Ev9	Benzoyl	4-Methoxyphenyl	3-(1H-Imidazol-1-yl)propyl

Substituent Impact:

• Morpholine (Ev7) or methoxy (Ev8) substituents increase hydrophilicity, altering solubility .
• Position 5: 3-Chlorophenyl (target) vs. 4-chlorophenyl (Ev16): Meta-substitution may reduce steric hindrance compared to para-substituted analogs . 4-Dimethylaminophenyl (Ev1-21) introduces electron-donating effects, which could modulate redox properties .
• N1 Side Chain :
  • Imidazole (target, Ev8-9) vs. morpholine (Ev7): Imidazole’s basicity may enhance interactions with acidic residues in biological targets .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound ID	Melting Point (°C)	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)
Target	Not reported	456.88	3.2*	<0.1 (aqueous)
20 (Ev1)	263–265	408.23	4.1	0.05
Ev13	Not reported	563.60	4.8	<0.01
Ev15	Not reported	496.33	3.9	0.02

*Predicted using QSPR models (Ev6). Chlorine and imidazole groups increase hydrophobicity, reducing aqueous solubility compared to morpholine-containing analogs (e.g., Ev7) .

Structure-Activity Relationships (SAR)

• Imidazole Side Chain : Critical for antifungal activity in analogs (Ev13, Ev15), likely via heme-binding interactions .
• Chlorophenyl vs. Fluorophenyl : Fluorine’s electronegativity (Ev8) may enhance membrane permeability but reduce target affinity compared to chlorine .
• Hydroxy Group : Essential for hydrogen bonding; removal (e.g., Ev9) diminishes activity in enzyme inhibition assays .

Biological Activity

The compound 4-(1-benzofuran-2-ylcarbonyl)-5-(3-chlorophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule with significant potential in medicinal chemistry. This article reviews its biological activity, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The compound features several key structural components:

• Benzofuran moiety : Known for its diverse biological properties.
• Chlorophenyl group : Often associated with enhanced biological activity due to electron-withdrawing effects.
• Hydroxy and imidazole functionalities : Contribute to the compound's reactivity and interaction with biological targets.

Structural Formula

$$\text{C}_{26}\text{H}_{25}\text{Cl}\text{N}_{3}\text{O}_{3}$$

Antimicrobial Activity

Recent studies have indicated that compounds similar to this one exhibit potent antimicrobial properties. For instance, derivatives containing benzofuran and imidazole rings have shown significant activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves inhibition of bacterial cell wall synthesis, specifically targeting MurB enzymes involved in peptidoglycan biosynthesis .

Anticancer Properties

Research has demonstrated that the compound may possess anticancer activity. In vitro assays revealed that it can induce apoptosis in various cancer cell lines, potentially through the activation of caspase pathways. The presence of the imidazole ring is particularly noteworthy as it has been linked to enhanced anticancer effects in related compounds .

Enzyme Inhibition

The compound has been studied for its ability to inhibit specific enzymes, including MurB. Structure-activity relationship (SAR) studies suggest that modifications to the chlorophenyl group can significantly enhance inhibitory potency. For example, compounds with di-chloro substitutions displayed improved binding affinity and lower IC50 values compared to mono-substituted analogs .

Study 1: Antibacterial Activity

In a study examining various derivatives of benzofuran-based compounds, the target compound was evaluated against E. coli MurB. The results indicated a strong correlation between structural modifications and antibacterial efficacy, with certain substitutions leading to IC50 values as low as 0.12 mg/mL .

Study 2: Anticancer Efficacy

Another investigation focused on the anticancer properties of the compound in human cancer cell lines. The study found that treatment with the compound resulted in a significant reduction in cell viability, with IC50 values ranging from 15 µM to 30 µM across different cell types . Apoptotic markers were upregulated, indicating a potential mechanism involving programmed cell death.

Research Findings Summary Table

Property	Value	Comments
Molecular Weight	426.95 g/mol	Indicates a relatively large organic molecule
Antibacterial IC50	0.12 mg/mL	Effective against E. coli MurB
Anticancer IC50	15 - 30 µM	Significant activity in various cancer cell lines
Enzyme Inhibition	Strong binding	Modifications enhance potency

Q & A

Q. What synthetic methodologies are established for preparing this compound, and how can reaction conditions be optimized?

The compound is synthesized via multi-step routes involving:

• Aldehyde condensation : Reacting substituted benzaldehydes (e.g., 3-chlorobenzaldehyde) with appropriate precursors to form intermediates .
• Cyclization : Base-assisted cyclization under controlled pH and temperature to yield the pyrrol-2-one core .
• Purification : Column chromatography (silica gel) or recrystallization (solvent polarity optimization) to isolate products with yields ranging from 46% to 62% .
• Optimization : Design of Experiments (DoE) principles can systematically vary parameters (temperature, solvent, stoichiometry) to maximize yield and purity .

Q. How is the compound structurally characterized, and what analytical techniques are critical?

Key characterization methods include:

• Spectroscopy : 1H/13C NMR for functional group identification and stereochemical analysis (e.g., hydroxy and imidazole proton shifts) .
• Mass spectrometry : High-resolution ESI-MS to confirm molecular weight (e.g., observed m/z 386.1232 vs. calculated 386.1081) .
• X-ray crystallography : SHELXL refinement for resolving bond lengths, angles, and crystallographic disorder .

Advanced Research Questions

Q. How can contradictions in spectroscopic or crystallographic data be resolved?

• Crystallographic challenges : Use SHELXL’s twin refinement for handling twinned data and high-resolution datasets (≤1.0 Å) to improve electron density maps .
• NMR ambiguities : Employ 2D NMR (e.g., COSY, NOESY) to distinguish overlapping signals, particularly for imidazole and benzofuran protons .

Q. What strategies are employed in structure-activity relationship (SAR) studies for this compound?

• Substituent variation : Systematic replacement of the 3-chlorophenyl or benzofuran groups with electron-withdrawing/donating moieties (e.g., 4-tert-butyl, 4-dimethylamino) to assess biological activity changes .
• Bioassays : In vitro testing (e.g., enzyme inhibition, cytotoxicity) paired with statistical analysis (e.g., IC50 regression models) to quantify substituent effects .

Q. How can computational modeling guide the design of derivatives with enhanced properties?

• Molecular docking : Predict binding interactions with target proteins (e.g., kinases) using software like AutoDock .
• DFT calculations : Analyze electronic properties (e.g., HOMO-LUMO gaps) to correlate substituent effects with photophysical or redox behavior .

Q. What mechanistic insights exist for key reactions in the compound’s synthesis?

• Cyclization mechanism : Base-assisted intramolecular nucleophilic attack, with reaction kinetics influenced by solvent polarity and temperature .
• Side reactions : Competing pathways (e.g., imidazole alkylation vs. pyrrolone formation) can be minimized by controlling reaction time and reagent stoichiometry .